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Compound of Interest

Compound Name: Cinnamyl isobutyrate

Cat. No.: B7804189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamyl isobutyrate is a versatile aromatic ester widely utilized in the fragrance and flavor

industries.[1][2] It is valued for its complex olfactory profile, which combines sweet, fruity, and

spicy notes, making it a valuable component in a wide array of fragrance compositions.[1][3]

This document provides detailed application notes and experimental protocols for the effective

use of cinnamyl isobutyrate in fragrance formulations, with a focus on its physical and

chemical properties, olfactory characteristics, performance, and stability.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of cinnamyl isobutyrate is

essential for its effective incorporation into fragrance formulations.
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Property Value Reference

Chemical Name
3-phenylprop-2-en-1-yl 2-

methylpropanoate
[3]

Synonyms
Cinnamyl 2-methylpropanoate,

Isobutyric acid cinnamyl ester
[1]

CAS Number 103-59-3 [1][3]

Molecular Formula C₁₃H₁₆O₂ [4]

Molecular Weight 204.27 g/mol [1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 295-297 °C at 760 mmHg [3]

Flash Point >100 °C (>212 °F) [3]

Specific Gravity 1.006–1.009 @ 25°C [3]

Refractive Index 1.523–1.528 @ 20°C [3]

Vapor Pressure 0.002 mmHg @ 20°C [3]

Solubility
Soluble in alcohol; Insoluble in

water
[3]

Substantivity Approximately 188 hours [3]

Olfactory Profile
Cinnamyl isobutyrate possesses a multi-faceted aroma that can be described as follows:

Primary Notes: Sweet, fruity, and balsamic.

Secondary Notes: Spicy (cinnamon-like), with nuances of almond and tropical fruits.[3]

Tertiary Notes: Some perfumers describe subtle floral and creamy green undertones.[3]

Its complex scent profile allows it to blend harmoniously with a variety of other fragrance

components, making it a versatile ingredient for creating sophisticated and appealing
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fragrances.[1]

Applications in Fragrance Formulations
Cinnamyl isobutyrate is utilized across a broad spectrum of scented products due to its

pleasant aroma and good compatibility with other fragrance materials.

Application
Category

Product Examples

Recommended
Usage Level in
Fragrance
Concentrate (%)

Key Olfactory
Contribution

Fine Fragrances
Eau de Parfum, Eau

de Toilette
Up to 3.0%

Adds a rich, fruity-

balsamic warmth and

complexity.

Personal Care
Lotions, Creams,

Shampoos, Soaps
0.5 - 2.0%

Provides a sweet,

fruity, and slightly

spicy scent that

enhances the overall

sensory experience.

[1][2]

Household Products Cleaners, Detergents 0.2 - 1.5%

Imparts a pleasant

and lasting fragrance

to the product and the

treated surfaces.

Aromatherapy
Diffuser blends,

Scented candles
1.0 - 5.0%

Contributes to a

relaxing and uplifting

aromatic atmosphere.

[1]

Recommended Usage Levels
Adherence to recommended usage levels is crucial for both olfactory balance and product

safety.
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Parameter Recommended Level Reference

In Fragrance Concentrate Up to 3.0% [3][5]

In Cosmetic Formulations Up to 0.019% [3][5]

Maximum Skin Levels for Fine

Fragrances

0.02% (assuming the

fragrance mixture is used at

20% in the final product)

[5]

Safety and Regulatory Information
Cinnamyl isobutyrate has been evaluated for safety in fragrance applications.

Skin Sensitization: Based on existing data and read-across studies with cinnamyl acetate,

cinnamyl isobutyrate is not considered a skin sensitizer at current declared levels of use.[6]

Phototoxicity/Photoallergenicity: UV/Vis absorption spectra indicate no significant absorption

in the range of 290-700 nm, suggesting it is not expected to be phototoxic or photoallergenic.

[6]

Genotoxicity: In vitro studies, such as the BlueScreen assay, have shown no evidence of

genotoxicity.[6]

Regulatory Status: Cinnamyl isobutyrate is listed on the IFRA Transparency List of

fragrance ingredients.[4]

Experimental Protocols
The following protocols are designed to evaluate the performance and stability of cinnamyl
isobutyrate in fragrance formulations.

Protocol for Evaluating Olfactory Performance in a
Model Eau de Toilette
This protocol outlines the steps for assessing the olfactory characteristics of cinnamyl
isobutyrate in a simple alcohol-based fragrance.
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Figure 1: Workflow for olfactory evaluation of cinnamyl isobutyrate.
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Protocol for Accelerated Stability Testing in a Lotion
Base
This protocol is designed to assess the stability of a fragrance containing cinnamyl
isobutyrate in a cosmetic emulsion under accelerated conditions.
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Figure 2: Workflow for accelerated stability testing.
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Illustrative Performance Data
The following tables present illustrative data that could be obtained from the experimental

protocols described above.

Table 8.1: Illustrative Olfactory Evaluation of 1% Cinnamyl Isobutyrate in Ethanol

Time Olfactory Descriptors Intensity (1-5)

Initial
Sweet, fruity (plum, cherry),

spicy (cinnamon), balsamic
4

1 Hour Fruity, spicy, slightly woody 3

4 Hours Balsamic, sweet, powdery 2

24 Hours Faintly sweet and woody 1

Table 8.2: Illustrative Stability Data for a Lotion Containing 0.5% Fragrance with 2% Cinnamyl
Isobutyrate
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Condition
Time
(Months)

Color Odor pH
Viscosity
(cP)

Cinnamyl
Isobutyra
te
Concentr
ation (%)

25°C / 60%

RH
0 White

Sweet,

fruity
6.5 10,000 0.01

3 White
Unchange

d
6.4 9,900 0.0098

40°C / 75%

RH
0 White

Sweet,

fruity
6.5 10,000 0.01

3
Slight

yellowing

Slightly

less

intense

6.2 9,500 0.0092

Light

Exposure
0 White

Sweet,

fruity
6.5 10,000 0.01

3
Noticeable

yellowing

Significant

decrease

in intensity

6.3 9,800 0.0085

Conclusion
Cinnamyl isobutyrate is a valuable and versatile fragrance ingredient with a desirable sweet,

fruity, and spicy olfactory profile. Its good stability and substantivity make it suitable for a wide

range of applications, from fine fragrances to personal care and household products. By

following the outlined protocols, fragrance formulators can effectively evaluate and optimize the

performance of cinnamyl isobutyrate in their creations, ensuring a high-quality and sensorially

pleasing final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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